Cas no 5669-71-6 (4,5-Isoxazoledione, 3-methyl-, 4-[(4-bromophenyl)hydrazone])

• Product Name: 4,5-Isoxazoledione, 3-methyl-, 4-[(4-bromophenyl)hydrazone]
• CAS No: 5669-71-6
• MF: C₁₀H₈BrN₃O₂
• MW: 282.093420982361
• CID: 1599896
• Update Time: 2024-09-11

4,5-Isoxazoledione, 3-methyl-, 4-[(4-bromophenyl)hydrazone] Chemical and Physical Properties

Names and Identifiers

• 4,5-Isoxazoledione, 3-methyl-, 4-[(4-bromophenyl)hydrazone]
• 4,5-Isoxazoledione, 3-methyl-, 4-[2-(4-bromophenyl)hydrazone]

• Inchi： 1S/C10H8BrN3O2/c1-6-9(10(15)16-14-6)13-12-8-4-2-7(11)3-5-8/h2-5,12H,1H3
• InChI Key： YBAWVJNQKXCUOO-UHFFFAOYSA-N
• SMILES： O1C(=O)C(=NNC2=CC=C(Br)C=C2)C(C)=N1

Computed Properties

• Exact Mass: 280.98
• Monoisotopic Mass: 280.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63A^2

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• Melting Point: 194 °C
• Boiling Point: 343.2±44.0 °C(Predicted)
• pka: 9.17±0.40(Predicted)